molecular formula C10H16ClNO4 B8409900 Ethyl 2-(butoxyimino)-4-chloro-3-oxobutanoate CAS No. 68401-33-2

Ethyl 2-(butoxyimino)-4-chloro-3-oxobutanoate

Cat. No.: B8409900
CAS No.: 68401-33-2
M. Wt: 249.69 g/mol
InChI Key: LVUXYNYWXQROJH-UHFFFAOYSA-N
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Description

Ethyl 2-(butoxyimino)-4-chloro-3-oxobutanoate is a useful research compound. Its molecular formula is C10H16ClNO4 and its molecular weight is 249.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

68401-33-2

Molecular Formula

C10H16ClNO4

Molecular Weight

249.69 g/mol

IUPAC Name

ethyl 2-butoxyimino-4-chloro-3-oxobutanoate

InChI

InChI=1S/C10H16ClNO4/c1-3-5-6-16-12-9(8(13)7-11)10(14)15-4-2/h3-7H2,1-2H3

InChI Key

LVUXYNYWXQROJH-UHFFFAOYSA-N

Canonical SMILES

CCCCON=C(C(=O)CCl)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl 2-n-butoxyimino-3-oxobutyrate (syn isomer, 48.8 g.), sulfuryl chloride (31.5 g.) and acetic acid (48.8 ml.) was stirred at 40° C. for 10 minutes and further at room temperature for 5.5 hours. After water (300 ml.) was added to the resultant solution under ice cooling, the solution was extracted with methylene chloride three times. The extract was washed with water, an aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium chloride in turn, and dried over magnesium sulfate. The solution was concentrated in vacuo to give ethyl 2-n-butoxyimino-4-chloro-3-oxobutyrate (syn isomer, 52.1 g.), oil.
Quantity
48.8 g
Type
reactant
Reaction Step One
Quantity
31.5 g
Type
reactant
Reaction Step One
Quantity
48.8 mL
Type
reactant
Reaction Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
solvent
Reaction Step Two

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